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Get Quote

The table below summarizes the fundamental identifying information and key thermodynamic data for

Dioxohydrazine.

Property Value / Description Reference

CAS Registry Number 16824-89-8 [1] [2]

IUPAC Name N-oxonitrous amide [1]

Molecular Formula N₂O₂ [1] [2]

Average Molecular Weight 60.012 g/mol [1] [2]

Common SMILES N(=O)N=O [1] [2]

InChI Key AZLYZRGJCVQKKK-UHFFFAOYSA-N [1] [2]

Standard Enthalpy of Formation (ΔfH°gas) 171.16 kJ/mol (at 298.15 K) [2]

Structural Property Value Reference

Molecular Geometry Planar [1]
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Structural Property Value Reference

Point Group Symmetry C₂v [1]

O-N Bond Distance 1.15 Å [1]

N-N Bond Distance 2.33 Å [1]

O=N-N Bond Angle 95° [1]

Critical Gaps in Safety and Handling Information

Despite a thorough search, no specific handling, storage, or safety protocols for Dioxohydrazine were

found. The available scientific literature and chemical databases detail its structure and thermodynamic

properties but lack the practical safety data essential for laboratory work [1] [2] [3].

This absence of information is a significant safety concern. Dioxohydrazine is a nitrogen oxide compound,

and related substances in this family can be reactive and hazardous [1]. The lack of explicit safety data

should be treated as a risk in itself.

How to Proceed: A Risk Assessment and Information
Gathering Workflow

Given the lack of specific data, you must adopt a cautious, systematic approach. The following workflow

outlines the critical steps for assessing risks and gathering necessary information before working with

Dioxohydrazine.
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Start: Identify Need to Handle
Dioxohydrazine

Consult Institutional
Safety Office

Review General Lab Safety
Principles for Reactive Chemicals

Search Chemical Supplier
Safety Data Sheets (SDS)

Search Hazardous Chemical
Databases (e.g., CAMEO, PubChem)

Synthesize Gaps:
No SDS or specific protocols found

Develop Custom Lab-Specific
Protocol using Analogues & Prudence

Implement Strict Controls:
PPE, Ventilation, Minimal Quantities

Obtain Required Safety
Approvals & Training

Click to download full resolution via product page

The steps in this workflow are explained in more detail below:

Consult Institutional Experts: Your primary action should be to contact your organization's
Environmental Health and Safety (EHS) department. They can help search specialized databases

and provide guidance based on institutional policies and experience with similar compounds.
Search for Official Safety Data: Check the websites of major chemical suppliers (e.g., Sigma-

Aldrich, Thermo Fisher Scientific) for a Safety Data Sheet (SDS) for Dioxohydrazine (CAS 16824-
89-8). An SDS is the standard document for hazard communication and would contain the handling

and storage protocols you need.
Apply General Principles for Reactive Compounds: In the absence of specific data, assume the

compound requires the highest level of caution. General best practices for unstable or reactive
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chemicals include [4]:

Personal Protective Equipment (PPE): Using appropriate gloves, lab coats, and safety
goggles. Conduct all handling within a certified fume hood.

Storage: Storing in a cool, dry, and well-ventilated area, away from incompatible materials like
strong oxidizing or reducing agents.

Handling: Using the smallest possible quantities to minimize risk.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Identity and Properties of Dioxohydrazine]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b620775#handling-and-

storage-protocols-for-dioxohydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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